Cas no 52912-51-3 (Butanoyl chloride, 2,2,3-trimethyl-)
52912-51-3 structure
Product Name:Butanoyl chloride, 2,2,3-trimethyl-
CAS No:52912-51-3
MF:C7H13ClO
MW:148.630521535873
CID:358490
PubChem ID:12387521
Update Time:2025-04-19
Butanoyl chloride, 2,2,3-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanoyl chloride, 2,2,3-trimethyl-
- 2,2,3-trimethylbutanoyl chloride
- DTXSID30495824
- SCHEMBL7962611
- AKOS006325648
- 52912-51-3
-
- Inchi: 1S/C7H13ClO/c1-5(2)7(3,4)6(8)9/h5H,1-4H3
- InChI Key: DMBLTSODFHHZMS-UHFFFAOYSA-N
- SMILES: ClC(C(C)(C)C(C)C)=O
Computed Properties
- Exact Mass: 148.06559
- Monoisotopic Mass: 148.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Butanoyl chloride, 2,2,3-trimethyl- Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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